4-(3-methoxypyrrolidin-1-yl)-N-(pyridin-3-yl)benzamide

• IUPAC Name: 4-(3-methoxypyrrolidin-1-yl)-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C17H19N3O2/c1-22-16-8-10-20(12-16)15-6-4-13(5-7-15)17(21)19-14-3-2-9-18-11-14/h2-7,9,11,16H,8,10,12H2,1H3,(H,19,21)
• InChI Key: NQVIGNUEZOIKBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(C1)C2=CC=C(C=C2)C(=O)NC3=CN=CC=C3
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol
• CAS No.: 1797889-85-0

Description

4-(3-methoxypyrrolidin-1-yl)-N-(pyridin-3-yl)benzamide, also known as MPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPB belongs to the class of N-substituted benzamides and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Neuroleptic Activity

One study explored the synthesis and neuroleptic activity of benzamides and related compounds, aiming at potential applications as neuroleptics. The research found that specific modifications to the chemical structure could significantly enhance activity compared to standard treatments like metoclopramide. For example, cis-N-(1-Benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide was identified as a highly potent drug candidate for the treatment of psychosis, with expectations of fewer side effects due to its high ratio of antistereotypic activity to cataleptogenicity (S. Iwanami et al., 1981).

Anticancer Evaluation

Research on N-(Pyridin-3-yl)benzamide derivatives showcased their synthesis and evaluation for anticancer activity against several human cancer cell lines. The study highlighted compounds with methoxy and nitro groups in the benzamide moiety showing moderate to good activity, outperforming the standard drug in some cases. This suggests a promising avenue for developing new anticancer agents (G. Mohan et al., 2021).

Chemical Synthesis and Pharmacological Activity

Another aspect of research into related compounds involves their synthesis for use as intermediates in the development of novel pharmacological agents. For instance, the preparation of (S)-BZM and (R)-BZM, as well as their use in synthesizing (S)-123I-IBZM for potential medical applications, highlights the versatility of these compounds in creating diagnostic or therapeutic agents (M. Bobeldijk et al., 1990).

Synthesis and Pharmacokinetics

The synthesis of 4-amino-5-chloro-2-methoxy-N-[(2S,4S)-1-ethyl-2-hydroxymethyl-4-pyrrolidinyl]benzamide (TKS159) and its optical isomers was conducted to explore their affinity for 5-HT4 receptors and their effect on gastric emptying in rats. This study exemplifies the detailed chemical synthesis and pharmacokinetic evaluations required to advance potential pharmaceuticals (T. Yanagi et al., 1999).